Cas no 6921-47-7 (Benzene, 1-cyclobutyl-4-methyl-)

• Product Name: Benzene, 1-cyclobutyl-4-methyl-
• CAS No: 6921-47-7
• MF: C₁₁H₁₄
• MW: 146.228863239288
• CID: 4716103
• PubChem ID: 57155575
• Update Time: 2025-04-23

Benzene, 1-cyclobutyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-cyclobutyl-4-methyl-

• Inchi： 1S/C11H14/c1-9-5-7-11(8-6-9)10-3-2-4-10/h5-8,10H,2-4H2,1H3
• InChI Key： HSURIBOPHUVNMS-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(C)=CC=2)CCC1

Computed Properties

• Exact Mass: 146.109550447g/mol
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Benzene, 1-cyclobutyl-4-methyl-

Comprehensive Guide to Benzene, 1-cyclobutyl-4-methyl- (CAS No. 6921-47-7): Properties, Applications, and Market Insights

Benzene, 1-cyclobutyl-4-methyl- (CAS No. 6921-47-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications. As researchers and industries continue to explore novel chemical entities, compounds like 1-cyclobutyl-4-methylbenzene are becoming increasingly important in various scientific and industrial domains. This comprehensive guide delves into the molecular characteristics, synthesis methods, practical uses, and emerging trends surrounding this intriguing aromatic hydrocarbon.

The chemical structure of Benzene, 1-cyclobutyl-4-methyl- features a benzene ring substituted with both a cyclobutyl group and a methyl group at the 1 and 4 positions respectively. This particular arrangement creates interesting electronic and steric effects that influence the compound's reactivity and physical properties. With a molecular formula of C11H14 and a molecular weight of 146.23 g/mol, this compound occupies an important niche in organic chemistry research, particularly in studies involving aromatic substitution patterns and ring strain effects.

Recent advancements in green chemistry have sparked renewed interest in compounds like 1-cyclobutyl-4-methylbenzene, as researchers seek more sustainable methods for their synthesis. The compound's relatively simple yet functionally rich structure makes it an excellent candidate for studying atom economy and catalytic processes. Many laboratories are now investigating metal-catalyzed cross-coupling reactions that could provide more efficient routes to this and similar aromatic derivatives, addressing growing concerns about environmental impact and resource efficiency in chemical manufacturing.

In the pharmaceutical sector, Benzene, 1-cyclobutyl-4-methyl- serves as a valuable building block for drug discovery programs. Its structural features, particularly the combination of aromatic and alicyclic components, make it attractive for medicinal chemistry applications. Researchers are exploring its potential as a precursor for compounds targeting various biological pathways, with particular interest in its use for developing central nervous system active agents and anti-inflammatory compounds. The cyclobutyl ring's unique geometry often imparts desirable pharmacokinetic properties to drug candidates.

The material science field has also found applications for 1-cyclobutyl-4-methylbenzene, especially in the development of advanced polymeric materials and liquid crystals. Its rigid yet slightly flexible structure contributes to interesting thermal and mechanical properties when incorporated into polymer backbones. Some studies suggest potential uses in organic electronics, where its electronic properties might be harnessed for semiconductor applications. These developments align with current industry trends toward more specialized, high-performance materials for next-generation technologies.

Analytical characterization of Benzene, 1-cyclobutyl-4-methyl- typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared spectroscopy. These methods provide detailed information about the compound's purity, structural confirmation, and potential impurities. Recent advances in analytical instrumentation have made it easier to study subtle structural features and interactions of such compounds, contributing to better understanding of their behavior in various applications.

From a commercial perspective, the market for 1-cyclobutyl-4-methylbenzene has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers are increasingly focusing on providing high-purity grades of this compound to meet the stringent requirements of research and industrial applications. The compound's supply chain and logistics considerations are typical of fine chemicals, with proper storage conditions being essential to maintain its stability and quality over time.

Safety considerations for handling Benzene, 1-cyclobutyl-4-methyl- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Good ventilation practices and appropriate waste disposal methods should always be observed, in line with current environmental regulations and best practices in chemical handling.

Future research directions for 1-cyclobutyl-4-methylbenzene are likely to focus on expanding its utility in catalysis and materials science. The compound's unique structural features make it an interesting subject for studying fundamental chemical interactions, while its potential applications continue to grow across multiple industries. As synthetic methodologies become more sophisticated and sustainable, we can expect to see broader adoption of this and related compounds in both academic and industrial settings.

For researchers and professionals seeking detailed technical information about Benzene, 1-cyclobutyl-4-methyl-, numerous resources are available through scientific databases and chemical supplier catalogs. The compound's well-characterized properties and growing range of applications make it a valuable subject of study in contemporary organic chemistry and related fields. As innovation in chemical sciences continues to accelerate, compounds like 1-cyclobutyl-4-methylbenzene will undoubtedly play increasingly important roles in scientific and technological advancements.